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Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277

Tungsten carbide (WC) composites are a dominant material in high-speed machining and
wear-resistant applications due to their unique combination of hardness, toughness, and high-
temperature stability.[1] Produced through powder metallurgy, these materials consist of hard
tungsten carbide particles cemented together by a more ductile metallic binder, most commonly
cobalt (Co).[1] The performance of a cutting tool is critically dependent on its "grade,” a
designation determined by the material's specific composition and microstructure, primarily the
WC grain size and the percentage of cobalt binder.[2][3]

This guide provides a comparative analysis of different tungsten carbide grades, detailing the
key performance metrics, the experimental protocols used to measure them, and the
underlying relationships between material composition and functional performance.

Defining Tungsten Carbide Grades: Composition and
Microstructure

The properties of a tungsten carbide tool are engineered by carefully controlling two primary
factors: the size of the tungsten carbide grains and the volume of the cobalt binder.[4]

o WC Grain Size: The size of the individual tungsten carbide particles within the composite
directly influences the balance between hardness and toughness.[5] Manufacturers classify
grain sizes from coarse (>6 um) to ultrafine (<0.5 pym).[5] Finer grains create a denser, more
uniform structure, which increases hardness and resistance to abrasive wear.[6][7][8]
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Conversely, coarser grains provide better impact resistance and toughness, making the tool
less prone to chipping under heavy loads.[2][5]

» Cobalt (Co) Binder Content: Cobalt acts as the metallic "glue" that holds the hard WC grains
together.[9][10] The percentage of cobalt, typically ranging from 3% to 20% by weight, is a
primary determinant of the tool's toughness.[9][11][12] A higher cobalt content increases
toughness but reduces hardness and wear resistance.[10][12][13] Conversely, a lower cobalt
content results in a harder, more wear-resistant material that is also more brittle.[4][6]

» Alloying Additives: For specific applications, particularly the machining of steels, other
carbides like titanium carbide (TiC) and tantalum carbide (TaC) are added.[4][14] These
"crater-resistant” grades improve high-temperature performance and reduce chemical wear
(cratering) on the tool face.[4]
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Fig. 1: Influence of composition on performance.
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Quantitative Performance Comparison

The interplay between grain size and cobalt content allows for the tailoring of tungsten carbide
grades for specific industrial applications, from high-precision finishing to heavy-duty roughing.
The following table summarizes the typical properties of various tungsten carbide grades based
on these compositional factors.

Transvers
Cobalt .
. e Rupture Wear Primary
Grade WC Grain (Co) Hardness ) T
. Strength Resistanc  Applicati
Category  Size Content (HRA)
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Note: Values are typical and can vary between manufacturers. Hardness is inversely related to
toughness (approximated by TRS).

Experimental Protocols for Performance Evaluation
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The quantitative data presented above is derived from standardized testing methodologies
designed to ensure reproducibility and comparability across different material grades.

Hardness Testing

Hardness is a measure of a material's resistance to localized plastic deformation such as
scratching or indentation.[7] For tungsten carbides, it is a primary indicator of wear resistance.

o Methodology: Rockwell Hardness Test (HRA)

o Apparatus: A Rockwell hardness tester equipped with a diamond indenter is used. The "A"
scale (HRA) is specifically suited for hard materials like cemented carbides.[7][15]

o Procedure: The test involves applying a preliminary minor load to seat the indenter,
followed by a major load for a specified duration. The machine then measures the depth of
penetration.[16]

o Measurement: The hardness value is read directly from the machine's scale. The reading
is a dimensionless number, where higher values indicate greater hardness.[17] This test is
valued for its speed and simplicity in quality control settings.[18]

Mechanical Strength Testing

The mechanical strength of brittle materials like cemented carbide is typically evaluated by its
resistance to bending forces rather than direct tension.

o Methodology: Transverse Rupture Strength (TRS) Test (ASTM B406 / 1ISO 3327)
o Apparatus: A universal testing machine fitted with a three-point bending fixture.[13][19]

o Sample Preparation: A standardized rectangular or cylindrical specimen of the carbide
grade is prepared.[20]

o Procedure: The specimen is placed across two support rollers. A load is applied to the
center of the specimen at a constant rate until it fractures.[19]

o Measurement: The maximum load sustained before fracture is recorded. The TRS is
calculated in megapascals (MPa) or pounds per square inch (psi) based on the fracture

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.retopz.com/hardness-in-the-tungsten-carbide-industry-a-comprehensive-definition/
https://www.retopz.com/hardness-in-the-tungsten-carbide-industry-a-comprehensive-definition/
https://www.zzbetter.com/new/Hardness-Testing-of-Tungsten-Carbide.html
https://blog.carbideprocessors.com/saw-blades/carbide-tips/testing-the-hardness-of-carbide/
http://www.jerrycarbide.com/doc_28941926.html
https://www.tungstenman.com/tungsten-carbide-hardness.html
https://www.generalcarbide.com/wp-content/uploads/2019/04/GeneralCarbide-Designers_Guide_TungstenCarbide.pdf
https://www.universalgripco.com/astm-b406
https://www.hyperionmt.com/en/Resources/materials/cemented-carbide/cemented-carbide-mechanical-strength/
https://www.universalgripco.com/astm-b406
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

load and the specimen's geometry.[13][19] TRS is often used as an indicator of the
material's toughness.[21]

Wear Resistance Testing

Wear resistance is the ability of a surface to resist material loss caused by mechanical action.
[6] Direct wear tests are essential for a comprehensive evaluation under simulated service
conditions.[17]

o Methodology: Pin-on-Disc Test (ASTM G99)

o Apparatus: A pin-on-disc tribometer, which consists of a stationary "pin" (the carbide
sample) and a rotating disc (the workpiece material).

o Procedure: The carbide pin is loaded against the rotating disc with a specific force for a set
distance or time.[22] Test parameters such as load, speed, and temperature can be
controlled to simulate various cutting environments.[22][23]

o Measurement: Wear is quantified by measuring the volume or mass loss of the pin and/or
disc.[17] The results can be used to calculate a wear coefficient, providing a direct
comparison of the wear resistance between different grades.[22]
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Fig. 2: Experimental workflow for Pin-on-Disc wear testing.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b13828277?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conclusion

The selection of an appropriate tungsten carbide grade is a critical decision that directly
impacts tool life, machining efficiency, and the quality of the finished product.[2][24] The optimal
choice invariably involves a trade-off between hardness and toughness, which is governed by
the material's grain size and cobalt binder content.[5] Fine-grained, low-cobalt grades offer
superior hardness and wear resistance, making them ideal for precision machining of hard
materials. In contrast, coarse-grained, high-cobalt grades provide the necessary toughness to
withstand the high-impact forces common in roughing and interrupted cutting operations.[2] A
thorough understanding of the data derived from standardized experimental protocols for
hardness, strength, and wear resistance is essential for researchers and engineers to match
the correct tungsten grade to the specific demands of any industrial cutting application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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